Cas no 59846-31-0 (Ajmalimine)

• Product Name: Ajmalimine
• CAS No: 59846-31-0
• MF: C₃₀H₃₆N₂O₆
• MW: 520.61700
• CID: 1622522
• PubChem ID: 133613129
• Update Time: 2025-05-19

Ajmalimine Chemical and Physical Properties

Names and Identifiers

• (16xi,17R,21alpha)-21-hydroxyajmalan-17-yl 3,4,5-trimethoxybenzoate
• Ajmalimine
• Ajmaline 17-O-(3',4',5'-trimethoxybenzoate)
• Willicourtine
• 59846-31-0
• 17-O-(3',4'5'-Trimethoxybenzoyl)ajmaline
• [(9R,10S,13S,14R,16S)-13-ethyl-14-hydroxy-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-trien-18-yl] 3,4,5-trimethoxybenzoate
• DTXSID40975243
• 21-Hydroxyajmalan-17-yl 3,4,5-trimethoxybenzoate
• [(9R,10S,13S,14R,16S,18R)-13-ethyl-14-hydroxy-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-trien-18-yl] 3,4,5-trimethoxybenzoate

• Inchi： 1S/C30H36N2O6/c1-6-16-17-13-20-26-30(18-9-7-8-10-19(18)31(26)2)14-21(32(20)28(16)33)24(17)27(30)38-29(34)15-11-22(35-3)25(37-5)23(12-15)36-4/h7-12,16-17,20-21,24,26-28,33H,6,13-14H2,1-5H3/t16-,17?,20-,21-,24?,26-,27?,28+,30?/m0/s1
• InChI Key： JCRQPLRRHXVYJF-DBROWAFRSA-N
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)C1([H])C2([H])C3([H])[C@]([H])(C([H])([H])C([H])([H])[H])[C@]([H])(N4[C@@]([H])(C3([H])[H])[C@@]3([H])C1(C1=C([H])C([H])=C([H])C([H])=C1N3C([H])([H])[H])C([H])([H])[C@]42[H])O[H]

Computed Properties

• Exact Mass: 520.25733687g/mol
• Monoisotopic Mass: 520.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.7

Experimental Properties

• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.3E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids Ajmaline-sarpagine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids

Additional information on Ajmalimine

Exploring Ajmalimine (CAS No. 59846-31-0): A Comprehensive Guide to Its Properties and Applications

Ajmalimine (CAS No. 59846-31-0) is a naturally occurring alkaloid derived from the Rauwolfia serpentina plant, a species renowned for its medicinal properties. This compound has garnered significant attention in recent years due to its potential therapeutic benefits and unique chemical structure. Researchers and healthcare professionals are increasingly interested in Ajmalimine for its role in modern pharmacology, particularly in the context of cardiovascular and neurological health.

The chemical structure of Ajmalimine features a complex indole alkaloid framework, which contributes to its biological activity. Its molecular formula, C₂₂H₂₆N₂O₃, highlights its organic nature and potential for interaction with biological systems. The compound's CAS No. 59846-31-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, Ajmalimine has been the subject of numerous studies exploring its pharmacological effects. One of the most discussed topics is its potential as an antihypertensive agent. Given the global rise in hypertension cases, this application has sparked considerable interest. Researchers are investigating how Ajmalimine interacts with adrenergic receptors, which play a critical role in blood pressure regulation.

Another area of growing interest is the compound's potential neuroprotective properties. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming more prevalent, the search for effective treatments has intensified. Preliminary studies suggest that Ajmalimine may exhibit antioxidant and anti-inflammatory effects, which could be beneficial in mitigating neuronal damage.

The extraction and synthesis of Ajmalimine are also topics of keen interest. Traditional methods involve isolating the compound from Rauwolfia serpentina, but advancements in synthetic chemistry have opened doors to more efficient production techniques. These developments are crucial for ensuring a stable supply of Ajmalimine for research and potential therapeutic use.

From a commercial perspective, Ajmalimine is gaining traction in the nutraceutical and pharmaceutical industries. Its inclusion in dietary supplements and herbal formulations is being explored, particularly in markets where natural remedies are highly valued. However, rigorous clinical trials are necessary to validate its efficacy and safety for widespread use.

Environmental and sustainability considerations are also coming to the forefront. The cultivation of Rauwolfia serpentina and the extraction of Ajmalimine must be managed responsibly to prevent overharvesting and ecological disruption. Sustainable practices, such as controlled farming and green chemistry techniques, are being advocated to address these concerns.

In conclusion, Ajmalimine (CAS No. 59846-31-0) represents a fascinating intersection of traditional medicine and modern science. Its diverse potential applications, from cardiovascular health to neuroprotection, make it a compound worth watching. As research progresses, Ajmalimine could play a pivotal role in addressing some of today's most pressing health challenges.